Boron
Overview
Description
Synthesis Analysis
Recent advances have made the synthesis of boron-based materials more efficient and diverse. Axtell et al. (2018) highlight major advances in the synthesis of perfunctionalized boron clusters, which are crucial for applications ranging from materials science to medicine. Patel, Chou, and Iqbal (2015) report on the synthesis of boron nanowires, nanotubes, and nanosheets through a thermal vapor deposition process, offering a new method capable of synthesizing boron nanomaterials with potential electronic and hydrogen storage applications (Axtell et al., 2018) (Patel, Chou, & Iqbal, 2015).
Molecular Structure Analysis
The molecular structure of boron-based materials is crucial for their properties and applications. Research on boron phosphide (BP) by Woo, Lee, and Kovnir (2016) provides insights into the synthesis and structural properties of this material, which has potential technological applications due to its optical bandgap and stability (Woo, Lee, & Kovnir, 2016).
Chemical Reactions and Properties
Boron's chemical reactions and properties are diverse. Xu, Zhang, and Li (2015) discuss the power of boron-selective reactions in the modular synthesis of complex molecules, demonstrating boron's utility in organic synthesis and materials science (Xu, Zhang, & Li, 2015).
Physical Properties Analysis
The physical properties of boron materials are pivotal for their functional applications. Li et al. (2018) demonstrate the scalable production of few-layer boron sheets by liquid-phase exfoliation, showcasing their superior supercapacitive performance and highlighting boron's potential in energy storage applications (Li et al., 2018).
Chemical Properties Analysis
Boron's chemical properties allow for innovative applications in materials science and catalysis. Grotthuss, John, Kaese, and Wagner (2018) explore the doping of polycyclic aromatics with boron, which enhances their performance in various applications due to the unique electronic properties and reactivities of boron-containing aromatic systems (Grotthuss, John, Kaese, & Wagner, 2018).
Scientific Research Applications
Geochemistry and Cosmochemistry : Boron isotopes are increasingly used in low- and high-temperature geochemistry, marine chemistry, and cosmochemistry (Marschall & Foster, 2018).
Energy-Related Research : In energy research, boron is crucial for activating and synthesizing energy-rich small molecules, storing chemical and electrical energy, and converting electrical energy into light (Huang et al., 2020).
Hydrogen Storage and Batteries : Boron is promising for hydrogen storage in chemical hydrides and nanostructural forms. It's also used as an additive in nickel metal hydride battery systems to enhance performance (Fakıoğlu, Yürüm, & Veziroglu, 2004).
Organic Synthesis and Medicinal Applications : Boron compounds are utilized in organic synthesis as catalysts or reagents, in medicinal applications, and in the creation of new materials (Yamamoto, 1994).
Varied Applications : Boron finds applications in medicine, catalysis, materials, polymers, metallaboranes, and theoretical studies (Feakes, 2006).
Nanoelectronics and Sensing : Borophene, a form of boron, shows potential in nanoelectronic devices, interconnects, biosensors, metal detectors, and gas sensors due to its unique properties (Kharwar & Singh, 2022).
Supercapacitors and Biomedical Applications : Borophene is also promising in supercapacitor, battery, hydrogen-storage, and biomedical applications (Ou et al., 2021).
Agriculture : In agriculture, boron significantly improves yields and quality attributes in crops like fodder beet through nitrogen fertilization and foliar application (Al-Jbawi & Abbas, 2020).
Medical Isotope Production : The Granada group in BNCT research is exploring new boron compounds for neutron source design, which can be applied in medical isotope production and other scientific neutron applications (Porras et al., 2020).
Wood Preservation and Fire Retardancy : Boron compounds are used in wood preservation and to achieve fire retardancy in outdoor wood applications (Marney & Russell, 2008).
Aerospace Components : In aerospace, boron addition in Ti-B alloys improves the microstructural characteristics and processing response, enhancing component affordability (Tamirisakandala, 2006).
Materials Research : Boron nitride nanomaterials, due to their exceptional properties, are a significant research focus in the materials field (Wang et al., 2017).
Alkali-Activated Materials : In construction, boron does not significantly alter the hardening process of alkali-activated fly ashes, indicating stability in such materials (Palomo & De La Fuente, 2003).
Flame Retardancy in Polymers : Boron compounds are high-potential flame retardant additives in polymer-based materials due to their low toxicity and diverse molecular structures (Doğan et al., 2021).
Crystal Chemistry : Borides, due to their diverse structures, are valuable in various applications influenced by their rich crystal chemistry (Akopov, Yeung, & Kaner, 2017).
Alternative Fuel : Boron's high heating value suggests potential as an alternative fuel, though its ignition resistance is a challenge (Icten & Zumreoglu-Karan, 2021).
Strawberry Cultivation : In strawberry cultivation, boron is more efficient in soil applications than foliar applications (Sarıdaş & Kargi, 2018).
Boron Chemistry and Superconductivity : The ISBB 2008 symposium focused on boron's properties, applications, and research in boron chemistry and superconductivity (Tanaka, 2009).
Desalination : In seawater desalination, boron removal by reverse osmosis membranes is influenced by solution pH, temperature, and ionic strength (Tu, Nghiem, & Chivas, 2010).
Safety And Hazards
Future Directions
Recent studies have shown the potential of boron in various fields. For instance, oligonucleotide conjugates with boron clusters are being studied for their potential use in boron neutron capture therapy (BNCT) . Furthermore, the development of new boron delivery agents can lead to the breakthrough in the practical use of BNCT for the therapy of tumors .
properties
IUPAC Name |
boron |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/B |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOXJGFHDIHLPTG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
B |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3023922, DTXSID301318615, DTXSID801318672 |
Source
|
| Record name | Boron | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3023922 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Borane(1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301318615 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Borane(5) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801318672 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
10.81 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Other Solid, Crystals or yellow to brown solid; [Sax] Sold as filaments, powders, whiskers, and crystals; [Hawley] |
Source
|
| Record name | Boron | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Boron | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2001 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Boiling Point |
4,000 °C |
Source
|
| Record name | BORON, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4482 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Insoluble in water; unaffected by aqueous hydrochloric and hydrofluoric acids; when finely divided it is soluble in boiling nitric and sulfuric acids and in molten metals such as copper, iron, magnesium, aluminum, calcium; reacts vigorously with fused sodium peroxide or with a fusion mixture of sodium carbonate or potassium nitrate, Soluble in concentrated nitric and sulfuric acids; insoluble in water, alcohol, ether |
Source
|
| Record name | BORON, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4482 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
Amorphous, 2.350 g/cu cm; alpha-rhombohedral, 2.46 g/cu cm; alpha-tetragonal, 2.31 g/cu cm; beta-rhombohedral, 2.35 g/cu cm |
Source
|
| Record name | BORON, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4482 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
1.56X10-5 atm (0.0119 mm Hg) at 2140 °C |
Source
|
| Record name | BORON, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4482 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Boron | |
Color/Form |
Polymorphic: alpha-rhombohedral form, clear red crystals; beta-rhombohedral form, black; alpha-tetragonal form, black, opaque crystals with metallic luster; amorphous form, black or dark brown powder; other crystal forms are known but not entirely characterized, Filaments, powder, whiskers, single crystals | |
CAS RN |
7440-42-8, 13766-26-2, 35325-82-7, 14798-13-1 |
Source
|
| Record name | Boron | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7440-42-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Boron | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007440428 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Boron | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB11203 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Boron | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Boron | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3023922 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Borane(1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301318615 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Borane(5) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801318672 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Boron | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.319 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Boron | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | BORON | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N9E3X5056Q | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | BORON, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4482 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
2,075 °C |
Source
|
| Record name | BORON, ELEMENTAL | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4482 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
